1-(Indolin-1-yl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-(2-piperidin-1-ylquinolin-8-yl)oxyethanone
• InChI: InChI=1S/C24H25N3O2/c28-23(27-16-13-18-7-2-3-9-20(18)27)17-29-21-10-6-8-19-11-12-22(25-24(19)21)26-14-4-1-5-15-26/h2-3,6-12H,1,4-5,13-17H2
• InChI Key: UTSCGLYHLDUKLT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(C=CC=C3OCC(=O)N4CCC5=CC=CC=C54)C=C2
• Molecular Formula: C24H25N3O2
• Molecular Weight: 387.5 g/mol

Description

1-(Indolin-1-yl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)ethanone, also known as IQ-1, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This molecule has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects. In

Scientific Research Applications

Neuroprotective Potential

• Indole derivatives, including compounds structurally similar to 1-(Indolin-1-yl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)ethanone, have been found to be potent ligands of the GluN2B-subunit-containing N-methyl-D-aspartate (NMDA) receptor, demonstrating neuroprotective properties. This includes the antioxidant capabilities in neurodegenerative diseases (Buemi et al., 2013).

Antiplasmodial Activity

• A series of indolo[3,2‐b]quinoline‐C11‐carboxamides, which are structurally related to the compound of interest, have demonstrated in vitro antiplasmodial activity against Plasmodium falciparum. This includes a specific 2‐(piperidin‐1‐yl)ethanamine‐linked analogue showing promising results and inhibiting hemoglobin uptake in the parasite (Mudududdla et al., 2018).

Antimicrobial Activity

• Compounds with a core structure similar to 1-(Indolin-1-yl)-2-((2-(piperidin-1-yl)quinolin-8-yl)oxy)ethanone have been synthesized and evaluated for antimicrobial activity. These include variants with anti-bacterial and anti-fungal properties, demonstrating effectiveness against various microbial strains (Ashok et al., 2014).

Synthesis and Pharmacokinetics

• The synthesis and characterization of related compounds, including a detailed examination of their molecular structure and pharmacokinetic properties, have been conducted. This includes studies on how these compounds interact with proteins like human serum albumin, important for understanding their potential as therapeutic agents (Govindhan et al., 2017).

Anti-inflammatory and Anticancer Potential

• Research has been conducted on the synthesis of derivatives with similar structures and their evaluation for anti-inflammatory and anticancer activities. This includes assessing their effectiveness against various human cell lines and exploring their potential mechanisms of action (Rehman et al., 2022).